Cas no 1896229-22-3 (ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate
• CAS No: 1896229-22-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6474964
• PubChem ID: 115269622
• Update Time: 2025-05-20

ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate
• 1896229-22-3
• EN300-1734760

• Inchi： 1S/C12H22N2O2/c1-2-16-12(15)14-7-4-10(5-8-14)11-3-6-13-9-11/h10-11,13H,2-9H2,1H3
• InChI Key： SCDKPZZNKXPFJE-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1CNCC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate

Research Brief on Ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate (CAS: 1896229-22-3): Recent Advances and Applications

Ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate (CAS: 1896229-22-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine-pyrrolidine hybrid scaffold, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in drug discovery, making it a compound of considerable interest to researchers and pharmaceutical developers.

The synthesis of ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate has been optimized in recent years to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method that enhances the enantiomeric purity of the compound, addressing previous challenges related to racemic mixtures. This advancement is particularly significant for its potential use in chiral drug development, where stereochemistry plays a crucial role in biological activity.

Pharmacologically, ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate has demonstrated notable activity as a modulator of neurotransmitter receptors. Research conducted by a team at the University of Cambridge revealed its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and pain management. These findings suggest its potential as a lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its moderate binding affinity for dopamine receptors opens avenues for exploring its utility in psychiatric disorders.

Beyond CNS applications, this compound has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate exhibited inhibitory effects against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a promising target given the rising global threat of antibiotic resistance. Further optimization of these derivatives could yield new classes of antibiotics with improved efficacy.

In conclusion, ethyl 4-(pyrrolidin-3-yl)piperidine-1-carboxylate (CAS: 1896229-22-3) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and pharmacological characterization have positioned it as a valuable candidate for further drug development. Future research should focus on elucidating its structure-activity relationships and exploring its applications in combination therapies. The compound's dual utility in CNS and antimicrobial research underscores its importance in addressing some of the most pressing challenges in modern medicine.